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Compound of Interest

Compound Name: (8-Fluoro-5-nitrophenyl)methanol
CAS No.: 883987-74-4
Cat. No.: B3030220
Get Quote
. J

(3-Fluoro-5-nitrophenyl)methanol, with the Chemical Abstracts Service (CAS) number
845866-70-0, is a substituted aromatic alcohol. Its molecular structure, featuring a fluorine atom
and a nitro group on the phenyl ring, makes it a valuable building block in organic synthesis.
The electron-withdrawing nature of the nitro and fluoro groups significantly influences the
reactivity of the aromatic ring and the benzylic alcohol, making it a versatile precursor for a
variety of more complex molecules. Accurate spectral characterization is paramount for
verifying its identity, purity, and for understanding its chemical behavior in subsequent
reactions.

Molecular Structure and Properties

e Molecular Formula: C7HeFNOs
e Molecular Weight: 171.13 g/mol
o |[UPAC Name: (3-Fluoro-5-nitrophenyl)methanol

The strategic placement of the substituents on the phenyl ring dictates the spectral
characteristics of the molecule. The following sections will delve into the detailed analysis of its
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Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules
in solution. The following are predicted *H and 13C NMR data for (3-Fluoro-5-
nitrophenyl)methanol, presented with detailed interpretations.

'H NMR Spectroscopy

The proton NMR spectrum provides information about the number of different types of protons
and their immediate chemical environment.

Table 1: Predicted *H NMR Spectral Data for (3-Fluoro-5-nitrophenyl)methanol (500 MHz,
CDCls)

. . Coupling
Chemical Shift Lo . .
Multiplicity Integration Assighment Constants (J,
(5, ppm)
Hz)
: J(H-F) = 2.5 Hz,
~8.10 Triplet (t) 1H H-4
J(H-H) = 2.5 Hz
Doublet of J(H-H) = 8.0 Hz,
~7.85 ) 1H H-6
Triplets (dt) J(H-F)=25Hz
Doublet of J(H-H) = 8.0 Hz,
~7.60 1H H-2
Doublets (dd) J(H-F) = 10.0 Hz
~4.85 Singlet (s) 2H -CH20H -
Broad Singlet (br
~2.50 1H -OH -

s)

Interpretation of the *H NMR Spectrum:

o Aromatic Protons (H-2, H-4, H-6): The three protons on the aromatic ring are chemically non-
equivalent and exhibit complex splitting patterns due to both proton-proton (H-H) and proton-
fluorine (H-F) couplings.
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o The proton at the C-4 position (H-4) is expected to appear as a triplet due to coupling with
the adjacent H-2 and the fluorine at C-3.

o The proton at the C-6 position (H-6) would likely be a doublet of triplets, split by the
adjacent H-2 and the fluorine at C-3.

o The proton at the C-2 position (H-2) is anticipated to be a doublet of doublets, showing
coupling to H-6 and the fluorine at C-3.

o Methylene Protons (-CH20H): The two protons of the benzylic alcohol's methylene group are
expected to appear as a singlet, as there are no adjacent protons to cause splitting.

o Hydroxyl Proton (-OH): The hydroxyl proton typically appears as a broad singlet, and its
chemical shift can vary depending on concentration and solvent.

3C NMR Spectroscopy

The carbon-13 NMR spectrum provides information about the different carbon environments in
the molecule.

Table 2: Predicted 3C NMR Spectral Data for (3-Fluoro-5-nitrophenyl)methanol (125 MHz,
CDCls)

Chemical Shift (6, ppm) Assignment
~163 (d, J(C-F) = 250 Hz) C-3

~149 (s) C-5

~144 (d, J(C-F) = 8 Hz) c-1

~125 (d, J(C-F) = 3 Hz) C-6

~118 (d, J(C-F) = 22 Hz) C-4

~112 (d, J(C-F) = 25 Hz) C-2

~64 (s) -CH20OH

Interpretation of the 13C NMR Spectrum:
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e Aromatic Carbons: The carbon atoms in the aromatic ring show distinct chemical shifts. The
carbon directly bonded to the fluorine atom (C-3) will exhibit a large coupling constant (1J(C-
F)). The other aromatic carbons will show smaller C-F couplings depending on their proximity
to the fluorine atom. The carbons attached to the nitro (C-5) and hydroxymethyl (C-1) groups
are also significantly shifted.

o Methylene Carbon (-CH20H): The carbon of the methylene group is expected to appear in
the typical range for a benzylic alcohol.

NMR Experimental Protocol

Objective: To acquire high-resolution *H and 3C NMR spectra of (3-Fluoro-5-
nitrophenyl)methanol.

Materials:

(3-Fluoro-5-nitrophenyl)methanol sample

Deuterated chloroform (CDCIs) with 0.03% TMS

5 mm NMR tubes

Pipettes

Procedure:

e Sample Preparation:
o Weigh approximately 10-20 mg of the (3-Fluoro-5-nitrophenyl)methanol sample.
o Dissolve the sample in approximately 0.6 mL of CDClIs in a small vial.
o Transfer the solution to a 5 mm NMR tube.

e Instrument Setup:

o Insert the NMR tube into the spectrometer.

o Lock the spectrometer on the deuterium signal of CDCls.
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o Shim the magnetic field to achieve optimal homogeneity.

e 1H NMR Acquisition:

o Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

o Use a standard pulse sequence (e.g., zg30).

o Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition:

o Set the spectral width to cover the expected range of carbon signals (e.g., 0-170 ppm).

o Use a proton-decoupled pulse sequence (e.g., zgpg30).

o Acquire a larger number of scans due to the lower natural abundance of 13C.

» Data Processing:

[e]

Apply Fourier transformation to the acquired free induction decays (FIDs).

o

Phase correct the spectra.

[¢]

Reference the spectra to the TMS signal at O ppm.

[¢]

Integrate the peaks in the *H spectrum and pick the peaks in both spectra.

Diagram: NMR Experimental Workflow
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Caption: Workflow for NMR spectral acquisition.
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Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of (3-Fluoro-5-nitrophenyl)methanol is expected to show characteristic absorption
bands for the hydroxyl, nitro, and C-F groups, as well as the aromatic ring.

Table 3: Expected IR Absorption Bands for (3-Fluoro-5-nitrophenyl)methanol

Wavenumber (cm~?) Intensity Assignment

3500-3200 Broad, Strong O-H stretch (alcohol)
3100-3000 Medium Aromatic C-H stretch
2950-2850 Medium Aliphatic C-H stretch (-CH2-)
1550-1500 Strong Asymmetric N-O stretch (nitro)
1350-1300 Strong Symmetric N-O stretch (nitro)
1250-1000 Strong C-F stretch

1200-1000 Strong C-O stretch (alcohol)

Interpretation of the IR Spectrum:

The most prominent features in the IR spectrum would be the broad O-H stretching band of the
alcohol, and the two strong N-O stretching bands characteristic of the nitro group. The
presence of the C-F bond would be confirmed by a strong absorption in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.

e Molecular lon Peak (M*): The electron ionization (EI) mass spectrum is expected to show a
molecular ion peak at an m/z (mass-to-charge ratio) corresponding to the molecular weight
of the compound (171.13).
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* |sotopic Peaks: The presence of carbon and other elements will result in characteristic
isotopic peaks (e.g., M+1).

e Fragmentation Pattern.: Common fragmentation pathways for benzyl alcohols include the
loss of a hydroxyl radical (-OH) or water (-H20), and cleavage of the benzylic C-C bond. The
nitro group can also undergo characteristic fragmentations.

Table 4: Predicted Mass Spectrometry Data for (3-Fluoro-5-nitrophenyl)methanol

miz Possible Fragment

171 M]*

154 [M - OH]*

153 [M - H20]*

141 [M - NOJ*

125 [M - NO2J*
Conclusion

The comprehensive spectral analysis outlined in this guide provides a robust framework for the
identification and characterization of (3-Fluoro-5-nitrophenyl)methanol. The combination of
predicted NMR data with expected IR and MS fragmentation patterns offers a high degree of
confidence in structural verification. This information is critical for researchers utilizing this
compound in synthetic chemistry and drug discovery, ensuring the integrity of their starting
materials and the success of their research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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